![molecular formula C10H10N2O2S B3419910 (E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid CAS No. 1613051-26-5](/img/structure/B3419910.png)
(E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid
Overview
Description
(E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid, also known as DIMATE, is a chemical compound that has been studied for its potential applications in scientific research. It is a derivative of imidazo[2,1-b]thiazole, a heterocyclic compound that has been found to exhibit various biological activities.
Mechanism of Action
The exact mechanism of action of (E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid is not fully understood. However, it has been proposed that it may act as an inhibitor of certain enzymes or proteins that are involved in the inflammatory or cancerous processes. It may also interact with DNA or RNA, leading to changes in gene expression.
Biochemical and Physiological Effects:
Studies have shown that (E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. It has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, (E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid has been shown to inhibit the replication of certain viruses, such as influenza and dengue virus.
Advantages and Limitations for Lab Experiments
One advantage of using (E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid in lab experiments is its relatively simple synthesis method and high purity yield. However, one limitation is that its mechanism of action is not fully understood, which may hinder its potential applications in certain research fields.
Future Directions
There are several future directions for research on (E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid. One direction is to further investigate its mechanism of action and identify its specific targets in the inflammatory and cancerous processes. Another direction is to study its potential applications in the treatment of viral infections. Additionally, (E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid can be modified to improve its potency and selectivity towards certain targets.
Scientific Research Applications
(E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. (E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)acrylic acid has also been studied as a potential inhibitor of protein-protein interactions, which play a crucial role in many biological processes.
properties
IUPAC Name |
(E)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S/c1-6-5-12-8(3-4-9(13)14)7(2)11-10(12)15-6/h3-5H,1-2H3,(H,13,14)/b4-3+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URVNGDQIJADOOF-ONEGZZNKSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=C(N=C2S1)C)C=CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CN2C(=C(N=C2S1)C)/C=C/C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701173053 |
Source
|
| Record name | (2E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)-2-propenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701173053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)acrylic acid | |
CAS RN |
1613051-26-5 |
Source
|
| Record name | (2E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)-2-propenoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1613051-26-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2E)-3-(2,6-Dimethylimidazo[2,1-b]thiazol-5-yl)-2-propenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701173053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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